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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the prospective use of the RR6
prognostic model, a clinical tool for predicting survival in myelofibrosis (MF) patients treated

with ruxolitinib. The RR6 model is designed to identify patients with a poor prognosis after six

months of therapy, allowing for timely consideration of alternative treatments.[1][2][3][4]

Application Notes
The "Response to Ruxolitinib after 6 months" (RR6) model is a valuable tool for stratifying

patients based on their early response to ruxolitinib, a Janus kinase (JAK) 1 and 2 inhibitor.[1]

[3] This model was developed and validated using real-world data from cohorts of MF patients

undergoing ruxolitinib treatment.[1][2] Its primary application is to identify individuals who are

unlikely to derive long-term benefit from ruxolitinib, thus enabling clinicians and researchers to

consider second-line therapies or enrollment in clinical trials for novel agents.[2][5]

The RR6 model is a clinical prognostic tool and does not involve molecular profiling.[1] It is

based on three key clinical variables assessed at baseline and during the first six months of
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ruxolitinib treatment: ruxolitinib dosage, spleen size reduction, and red blood cell transfusion

requirements.[3][4]

Recent studies have also explored the integration of molecular data with the RR6 model,

suggesting that the presence of certain mutations (e.g., ASXL1, SRSF2, RAS pathway

mutations) can provide additional prognostic information.[6][7] This suggests a potential for a

combined clinical and molecular risk stratification approach in future prospective studies.

Experimental Protocols
The following protocols detail the methodology for applying the RR6 prognostic model in a

prospective study setting.

Protocol 1: Patient Enrollment and Data Collection
1. Patient Population:

Enroll patients with a confirmed diagnosis of primary or secondary myelofibrosis (post-

polycythemia vera or post-essential thrombocythemia) who are candidates for or have

initiated treatment with ruxolitinib.[3][8]

2. Inclusion Criteria (General):

Diagnosis of myelofibrosis according to the latest World Health Organization (WHO) criteria.

[8]

Treatment with ruxolitinib for at least 6 months.[8]

Availability of complete clinical data for the first 6 months of treatment.

3. Data Collection Schedule:

Baseline (Pre-Ruxolitinib):

Complete blood count (CBC) with differential.

Spleen size measurement by palpation (in centimeters below the left costal margin).[2]
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Red blood cell (RBC) transfusion history.

Ruxolitinib starting dose.[5]

Month 3:

Ruxolitinib dose.[5]

Spleen size measurement by palpation.[5]

RBC transfusion requirement in the preceding 3 months.[5]

Month 6:

Ruxolitinib dose.[5]

Spleen size measurement by palpation.[5]

RBC transfusion requirement in the preceding 3 months.[5]

Protocol 2: Application of the RR6 Scoring System
The RR6 model assigns points based on four risk factors identified from the collected clinical

data.[3]

1. Risk Factor Assessment:

Ruxolitinib Dose: Assign 1 point if the ruxolitinib dose is less than 20 mg twice daily (BID) at

baseline, 3 months, and 6 months.[4][5]

Spleen Length Reduction: Assign 1.5 points if the palpable spleen length reduction from

baseline is ≤30% at both 3 and 6 months.[5]

Transfusion Need (Intermittent): Assign 1 point if RBC transfusions were required at either

the 3-month or 6-month time point.[5]

Transfusion Need (Continuous): Assign 1.5 points if RBC transfusions were required at

baseline, 3 months, and 6 months.[5]
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2. Risk Stratification:

Sum the points for each patient to determine their RR6 score.

Stratify patients into three risk categories based on their total score:

Low Risk: <2 points[9]

Intermediate Risk: 2 to 4 points[9]

High Risk: >4 points[9]

An online calculator for the RR6 score is also available for educational use.[8][10]

Data Presentation
The following tables summarize quantitative data from key studies on the RR6 prognostic

model.
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Table 1: RR6 Model

Risk Stratification

and Overall Survival

(OS)

Study Risk Category Patient Proportion (%) Median OS (months)

Maffioli et al.

(Development Cohort)

[4][11]

Low 19.1 Not Reached

Intermediate 45.2 61 (95% CI: 43-80)

High 35.6 33 (95% CI: 21-50)

Scalzulli et al.

(Validation Cohort)[2]
Low 7.1 Not Reached

Intermediate 70.8 80

High 27.1 50

Unnamed Study

(Validation Cohort)[9]
Low N/A Not Reached

Intermediate N/A 52 (95% CI: 39-106)

High N/A 33 (95% CI: 8.5-59)

Unnamed Study

(Validation Cohort)[12]
Low 16 Not Reached

Intermediate 48 66 (95% CI: 34-135)

High 36 22 (95% CI: 21-35)
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Table 2: Hazard Ratios (HR)

for Risk Factors in the RR6

Model

Risk Factor Hazard Ratio (95% CI) p-value

Ruxolitinib dose <20 mg BID at

all time points
1.79 (1.07-3.00) 0.03[4][5]

Palpable spleen length

reduction ≤30% at 3 and 6

months

2.26 (1.40-3.65) 0.0009[4][5]

RBC transfusion need at 3

and/or 6 months
1.66 (0.95-2.88) 0.07[4][5]

RBC transfusion need at all

time points
2.32 (1.19-4.54) 0.02[4][5]
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Caption: The JAK-STAT signaling pathway and the inhibitory action of ruxolitinib.
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Caption: Workflow for applying the RR6 prognostic model in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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